CC-401 hydrochloride

Specification

• CAS No.: 1438391-30-0; 395104-30-0
• Molecular Formula: C22H25ClN6O
• Molecular Weight: 424.93
• IUPAC Name: 3-[3-(2-piperidin-1-ylethoxy)phenyl]-5-(1H-1,2,4-triazol-5-yl)-1H-indazole;hydrochloride
• Standard InChI: InChI=1S/C22H24N6O.ClH/c1-2-9-28(10-3-1)11-12-29-18-6-4-5-16(13-18)21-19-14-17(22-23-15-24-27-22)7-8-20(19)25-26-21;/h4-8,13-15H,1-3,9-12H2,(H,25,26)(H,23,24,27);1H
• Standard InChI Key: OIBVXKYKWOUGAO-UHFFFAOYSA-N
• SMILES: C1CCN(CC1)CCOC2=CC=CC(=C2)C3=NNC4=C3C=C(C=C4)C5=NC=NN5.Cl

Introduction

Chemical and Structural Properties

Molecular Characteristics

CC-401 hydrochloride, chemically designated as 3-[3-(2-(piperidin-1-yl)ethoxy)phenyl]-5-(1H-1,2,4-triazol-5-yl)-1H-indazole hydrochloride, features a heterocyclic scaffold optimized for JNK binding. The compound’s structure includes a central indazole core substituted with a triazole moiety and a piperidine-ethoxy phenyl group, enabling high-affinity interactions with the ATP-binding pocket of phosphorylated JNK.

Table 1: Key Chemical Properties

Property	Value
Molecular Formula	C<sub>22</sub>H<sub>24</sub>N<sub>6</sub>O·HCl
Molecular Weight	424.93 g/mol
CAS Registry Number	1438391-30-0
Solubility	15 mM in DMSO; 12.5 mg/mL in H<sub>2</sub>O
Purity	≥95% (HPLC)

Mechanism of Action

JNK Inhibition Kinetics

CC-401 hydrochloride competitively binds the ATP-binding site of activated, phosphorylated JNK, with submicromolar potency (IC₅₀ = 25–50 nM). Unlike broad-spectrum kinase inhibitors, it exhibits >40-fold selectivity over p38 MAPK, ERK, IKK2, PKC, Lck, and ZAP70, minimizing off-target effects.

Isoform Specificity

All three JNK isoforms (JNK1/2/3) are inhibited with similar efficacy, making CC-401 hydrochloride a pan-JNK inhibitor. This contrasts with isoform-selective inhibitors, enabling researchers to study JNK signaling holistically.

Pharmacological Profile

In Vitro Activity

In HK-2 human renal tubular cells, CC-401 (1–5 µM) blocked sorbitol-induced c-Jun phosphorylation without affecting JNK, p38, or ERK activation, confirming target specificity. Similar results were observed in colon cancer models, where JNK inhibition sensitized hypoxic cells to DNA-damaging agents.

Table 2: Key In Vitro Findings

Model System	Effect Observed	Concentration
HK-2 Renal Cells	Inhibition of c-Jun phosphorylation	1–5 µM
Colon Cancer Cells	Enhanced DNA damage sensitivity	5 µM

In Vivo Efficacy

In rat models of renal fibrosis, CC-401 (10 mg/kg) attenuated proteinuria and serum creatinine elevation, preserving renal function. Histological analysis revealed reduced JNK activation (p-JNK) and downstream c-Jun phosphorylation (p-cJun), validating target engagement.

Research Applications

Cancer Therapeutics

JNK signaling promotes tumor survival under hypoxia. CC-401 hydrochloride synergizes with chemotherapeutics like oxaliplatin, enhancing apoptosis in colon cancer models. This highlights its potential as an adjuvant in combination therapies.

Renal and Hepatic Protection

By inhibiting JNK-driven fibrosis, CC-401 mitigates renal tubular apoptosis and liver injury in preclinical models. These findings underscore its utility in studying chronic kidney and liver diseases.